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Compound of Interest

Compound Name: Glycofurol

Cat. No.: B15544174 Get Quote

Glycofurol: A Comprehensive Technical Guide
for Researchers
An In-depth Technical Guide on the Core Physical and Chemical Properties of Glycofurol for

Researchers, Scientists, and Drug Development Professionals.

This guide provides a detailed overview of the physical and chemical properties of Glycofurol,
a widely used solvent and penetration enhancer in the pharmaceutical industry. The information

is curated to assist researchers and formulation scientists in leveraging the unique

characteristics of this excipient for optimal drug development.

Chemical Identity
Glycofurol is the polyethylene glycol ether of tetrahydrofurfuryl alcohol.[1][2] It is also known

by several synonyms, including Tetraglycol, α-(tetrahydrofuranyl)-ω-hydroxy-poly(oxyethylene),

and Poly(ethylene glycol) tetrahydrofurfuryl ether.[2][3] The specific grade, Glycofurol 75,

indicates that the fraction with n=1 or 2 in its chemical structure constitutes a minimum of 95%.

[1]

Chemical Structure:

Caption: General chemical structure of Glycofurol.
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Physical Properties
Glycofurol is a clear, colorless to pale yellow, viscous liquid with a slight, characteristic odor

and a bitter taste that produces a warm sensation on the tongue.[1][4] Its physical properties

are summarized in the table below.

Table 1: Physical Properties of Glycofurol

Property Value References

Appearance
Clear, colorless to pale yellow,

viscous liquid
[1][4]

Odor Almost odorless, characteristic [1][5]

Taste
Bitter, produces a warm

sensation
[1]

Density 1.070–1.090 g/cm³ at 20°C [1]

1.09 g/mL at 25°C [6][7]

Refractive Index nD20: 1.4545 [1]

nD20: 1.462 [2][6]

nD20: 1.454 [7]

Boiling Point 80–100 °C for Glycofurol 75 [1][7]

100-145 °C at 0.4 mm Hg [6][8]

256-257 °C at 760 mm Hg

(est.)
[2]

Viscosity (dynamic)
8–18 mPa·s (cP) at 20°C for

Glycofurol 75
[1]

Flash Point > 230 °F (> 110 °C) [2][6]

Moisture Content

0.2–5% at ambient

temperature and 30% relative

humidity

[1]
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Chemical Properties and Stability
Glycofurol is stable when stored under nitrogen in a well-closed container, protected from

light, in a cool, dry place.[1] It is incompatible with strong oxidizing agents.[1][6] While generally

considered nontoxic and nonirritant at typical concentrations used in pharmaceutical

formulations, undiluted Glycofurol can be an irritant.[1][7]

Table 2: Chemical and Stability Data

Property Value/Information References

Chemical Name

α-[(Tetrahydro-2-

furanyl)methyl]-ω-hydroxy-

poly(oxy-1,2-ethanediyl)

[1]

CAS Number 31692-85-0 [1][4][9]

Molecular Formula C9H18O4 (average) [1]

C7H14O3 (for n=1) [8][9]

(C2H4O)nC5H10O2 [3][10]

Molecular Weight 190.24 g/mol (average) [1]

146.18 g/mol (for n=1) [8][9]

Hydroxyl Value 300–400 [1]

Stability

Stable if stored under nitrogen,

protected from light, in a cool,

dry place.

[1]

Incompatibilities
Incompatible with oxidizing

agents.
[1][6]

Solubility
Glycofurol is a versatile solvent, miscible with a range of polar solvents. Its solubility

characteristics are crucial for its application in formulating poorly water-soluble drugs.
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Table 3: Solubility of Glycofurol at 20°C

Solvent Solubility References

Water
Miscible in all proportions

(cloudiness may occur)
[1]

Ethanol (95%) Miscible in all proportions [1]

Propylene Glycol Miscible in all proportions [1]

Polyethylene Glycol 400 Miscible in all proportions [1]

Glycerin Miscible in all proportions [1]

Castor Oil
Miscible (cloudiness may

occur)
[1]

Arachis Oil Immiscible [1]

Isopropyl Ether Immiscible [1]

Petroleum Ether Immiscible [1]

Chloroform Sparingly soluble [6][11]

Methanol
Slightly soluble (sonication

may be required)
[6][11]

Experimental Protocols
Detailed, standardized experimental protocols for determining the physicochemical properties

of Glycofurol are established in pharmacopeias such as the USP/NF. The following are

general descriptions of methodologies.

Determination of Density: The density of Glycofurol is typically determined using a calibrated

pycnometer or an oscillating U-tube density meter at a specified temperature (e.g., 20°C or

25°C).

Measurement of Refractive Index: The refractive index is measured using a refractometer, such

as an Abbe refractometer, at a controlled temperature (e.g., 20°C) and a specific wavelength of

light (typically the sodium D-line, 589 nm).
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Viscosity Measurement: The dynamic viscosity of Glycofurol is determined using a viscometer,

such as a capillary viscometer or a rotational viscometer, at a constant temperature (e.g.,

20°C).

Solubility Assessment: To determine solubility, a known amount of Glycofurol is added to a

specific volume of the solvent at a controlled temperature. The mixture is agitated until

equilibrium is reached, and the solution is visually inspected for clarity or analyzed by a suitable

analytical technique to quantify the amount of dissolved Glycofurol.

Experimental Workflow: Formulation of a Parenteral
Solution
The following diagram illustrates a typical workflow for the development of a parenteral

formulation using Glycofurol as a co-solvent.
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Phase 1: Pre-formulation Studies

Phase 2: Formulation Development

Phase 3: Process Development & Scale-up

Phase 4: Stability & Analytical Testing

API Characterization

Solubility Screening
(API in Glycofurol & co-solvents)

Glycofurol Characterization
(Purity, Viscosity, etc.)

Prototype Formulation
(API, Glycofurol, Buffers, etc.)

Excipient Compatibility Studies

Optimization of Formulation
(pH, Tonicity, Viscosity)

Container Closure Selection

Mixing & Filtration Studies

Sterilization Method Development
(e.g., Autoclaving, Filtration)

Scale-up to Pilot Batch

Stability Studies
(Accelerated & Long-term) Analytical Method Validation

Final Product Characterization

Click to download full resolution via product page

Caption: Workflow for parenteral formulation using Glycofurol.

Applications in Pharmaceutical Formulation
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Glycofurol is primarily used as a solvent in parenteral (intravenous or intramuscular)

formulations, often at concentrations up to 50% v/v.[1][6] It is particularly valuable for dissolving

water-insoluble active pharmaceutical ingredients.[6][7] Furthermore, it has been investigated

as a penetration enhancer and solvent in topical and intranasal drug delivery systems.[1][6] Its

ability to form gel systems also makes it a potential carrier for drug delivery.[3]

Regulatory Status
Glycofurol is included in parenteral medicines licensed in Europe.[1] It is also listed in various

chemical inventories and databases.[9][10]

This technical guide provides a solid foundation for researchers working with Glycofurol. By

understanding its core properties, scientists can better utilize this versatile excipient to

overcome formulation challenges and develop effective drug products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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glycofurol-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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